Cas no 22181-95-9 (Glycine,N-[1-oxo-5-(9H-purin-6-ylthio)pentyl]glycyl-, ethyl ester)

• Product Name: Glycine,N-[1-oxo-5-(9H-purin-6-ylthio)pentyl]glycyl-, ethyl ester
• CAS No: 22181-95-9
• MF: C₁₆H₂₂N₆O₄S
• MW: 394.448681354523
• CID: 256552
• PubChem ID: 3606538
• Update Time: 2025-04-19

Glycine,N-[1-oxo-5-(9H-purin-6-ylthio)pentyl]glycyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[1-oxo-5-(9H-purin-6-ylthio)pentyl]glycyl-, ethyl ester
• ethyl 2-[[2-[5-(7H-purin-6-ylsulfanyl)pentanoylamino]acetyl]amino]acetate
• Butodicin
• CHEMBL509381
• ethyl N-[5-(7H-purin-6-ylsulfanyl)pentanoyl]glycylglycinate
• N-{N-[5-(7(9)H-purin-6-ylsulfanyl)-pentanoyl]-glycyl}-glycine ethyl ester
• NSC172756
• DTXSID50394103
• 22181-95-9
• NSC-172756
• AKOS024424332

• Inchi： 1S/C16H22N6O4S/c1-2-26-13(25)8-18-12(24)7-17-11(23)5-3-4-6-27-16-14-15(20-9-19-14)21-10-22-16/h9-10H,2-8H2,1H3,(H,17,23)(H,18,24)(H,19,20,21,22)
• InChI Key： DSRLCTKSLAKKSX-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)N=CN2)CCCCC(NCC(NCC(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 394.14256
• Monoisotopic Mass: 394.14232438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 164Ų

Experimental Properties

• PSA: 133.94
• LogP: 1.19260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides